Cas no 2418729-92-5 (tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate)

• Product Name: tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate
• CAS No: 2418729-92-5
• MF: C₁₃H₁₉FN₂O₄S
• MW: 318.364365816116
• CID: 6150403
• PubChem ID: 165869269
• Update Time: 2025-06-08

tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate
• 2418729-92-5
• EN300-7544348

• Inchi： 1S/C13H19FN2O4S/c1-13(2,3)20-12(17)16-8-9-5-10(15-4)7-11(6-9)21(14,18)19/h5-7,15H,8H2,1-4H3,(H,16,17)
• InChI Key： MGNZNBUVDCHCDO-UHFFFAOYSA-N
• SMILES： S(C1=CC(=CC(=C1)CNC(=O)OC(C)(C)C)NC)(=O)(=O)F

Computed Properties

• Exact Mass: 318.10495643g/mol
• Monoisotopic Mass: 318.10495643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.9Ų

Additional information on tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate

Introduction to tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate (CAS No. 2418729-92-5)

tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate (CAS No. 2418729-92-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate moiety, a fluorosulfonyl group, and a methylamino substituent on a phenyl ring. These functional groups collectively contribute to the compound's potential therapeutic applications and its role in the development of novel drug candidates.

The tert-butyl carbamate group is a common protecting group used in organic synthesis, particularly in the preparation of amino acids and peptides. It provides stability to the nitrogen atom, preventing unwanted side reactions during complex synthetic processes. The presence of this group in tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate suggests that the compound may be used as an intermediate in the synthesis of more complex molecules or as a protected form of a bioactive compound.

The fluorosulfonyl group (F-SO₂-) is an electronegative and electron-withdrawing moiety that can significantly influence the electronic properties of the molecule. This group has been shown to enhance the lipophilicity and metabolic stability of compounds, making it a valuable functional group in drug design. In the context of tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate, the fluorosulfonyl group may contribute to improved pharmacokinetic properties, such as increased bioavailability and reduced clearance rates.

The methylamino substituent on the phenyl ring is another key feature of this compound. Amino groups are often associated with biological activity, particularly in the context of receptor binding and enzyme inhibition. The presence of this substituent suggests that tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate may have potential as a ligand for specific receptors or as an inhibitor of certain enzymes. Recent studies have explored the role of similar compounds in modulating neurotransmitter systems and treating neurological disorders.

In terms of its applications, tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate has been investigated for its potential use in various therapeutic areas. One notable area of research is its application in central nervous system (CNS) disorders, such as depression and anxiety. The compound's ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine, makes it a promising candidate for further investigation.

Clinical trials and preclinical studies have also explored the safety and efficacy of compounds with similar structures to tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate. These studies have provided valuable insights into the pharmacological profile of such compounds, including their mechanisms of action, pharmacokinetic properties, and potential side effects. The data from these studies can inform future research and development efforts aimed at optimizing the therapeutic potential of this class of compounds.

In addition to its potential therapeutic applications, tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate has also been studied for its use as a chemical probe in academic research. Chemical probes are small molecules that can be used to investigate biological processes and validate therapeutic targets. The unique structural features of this compound make it an attractive candidate for developing chemical probes that can selectively interact with specific biological targets.

The synthesis of tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In conclusion, tert-butyl N-{[3-(fluorosulfonyl)-5-(methylamino)phenyl]methyl}carbamate (CAS No. 2418729-92-5) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for developing novel drug candidates and chemical probes. Ongoing research continues to uncover new insights into its properties and applications, highlighting its importance in advancing our understanding of complex biological systems.